Cas no 86632-40-8 (3,5-Heptanediol)

• Product Name: 3,5-Heptanediol
• CAS No: 86632-40-8
• MF: C₇H₁₆O₂
• MW: 132.200742721558
• CID: 661023
• PubChem ID: 12641367
• Update Time: 2025-04-19

3,5-Heptanediol Chemical and Physical Properties

Names and Identifiers

• 3,5-Heptanediol
• FT-0744233
• heptane-3,5-diol
• 3,5-heptandiol
• SCHEMBL429701
• BQWORYKVVNTRAW-UHFFFAOYSA-N
• 86632-40-8

• Inchi： 1S/C7H16O2/c1-3-6(8)5-7(9)4-2/h6-9H,3-5H2,1-2H3
• InChI Key： BQWORYKVVNTRAW-UHFFFAOYSA-N
• SMILES： OC(CC)CC(CC)O

Computed Properties

• Exact Mass: 132.115029749g/mol
• Monoisotopic Mass: 132.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 55.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols